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Compound of Interest

Compound Name: 1,3,5-Trimethoxybenzene

Cat. No.: B048636

This guide provides critical safety and logistical information for handling 1,3,5-
Trimethoxybenzene in a laboratory setting. The following procedures are designed to ensure
the safety of researchers, scientists, and drug development professionals.

Hazard Identification and Personal Protective
Equipment (PPE)

1,3,5-Trimethoxybenzene is classified as harmful if swallowed (Acute toxicity, Oral (Category
4)) and may cause irritation to the eyes, skin, and respiratory tract.[1][2][3] It is a combustible
solid that can form explosive mixtures with air as a dust.[4] Adherence to proper PPE protocols
is mandatory to minimize exposure risk.

Table 1: Personal Protective Equipment for 1,3,5-Trimethoxybenzene
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Protection Type

Recommended Equipment

Specifications and
Standards

Eye/Face Protection

Chemical splash-resistant
safety glasses or goggles with
side protection. A face shield
may be appropriate in some

situations.[1]

Must be tested and approved
under appropriate government
standards such as OSHA 29
CFR 1910.133 or EU EN166.

[1]2]

Hand Protection

Chemical-resistant gloves.

Gloves must be inspected prior
to use and selected based on
an evaluation of the possible
hazards, duration of use, and
physical conditions of the

workplace.[1][5]

Skin and Body Protection

Appropriate protective clothing

to prevent skin exposure.[2]

Launder contaminated clothing

before reuse.[2][4]

Respiratory Protection

A NIOSH-approved or
equivalent particulate dust filter
is recommended. For higher-
level protection, use type
OV/AG/P99 (US) or type
ABEK-P2 (EU EN 143)

respirator cartridges.[5]

Use respirators and
components tested and
approved under appropriate
government standards such as
NIOSH (US) or CEN (EU).[5]

Operational Handling and Storage Procedures

Proper handling and storage are crucial to maintain the integrity of 1,3,5-Trimethoxybenzene

and ensure a safe laboratory environment.

Handling:

o Work in a well-ventilated area, preferably in a chemical fume hood, to keep airborne

concentrations low.[1][2]

¢ Avoid generating dust.[2][6] Minimize dust generation and accumulation.[1][2]
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Avoid all personal contact, including inhalation.[4]

Wash hands thoroughly after handling.[1][2]

Do not eat, drink, or smoke when using this product.[1][4][7]

Keep the container tightly closed when not in use.[1][2]
Storage:

» Store in a cool, dry, well-ventilated area.[2][5]

o Keep the container tightly closed.[8]

» Store away from incompatible substances and sources of ignition.[1][4]

Emergency Procedures and First Aid

In case of accidental exposure, immediate and appropriate first aid is critical.

Table 2: First Aid Measures for 1,3,5-Trimethoxybenzene Exposure
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Exposure Route First Aid Protocol

Move the person to fresh air. If not breathing,
Inhalation give artificial respiration. If breathing is difficult,

give oxygen. Obtain medical aid.[1][2]

Immediately flush skin with running water for at
_ least 15 minutes while removing contaminated
Skin Contact ) ]
clothing and shoes. Wash clothing before reuse.

Obtain medical aid immediately.[1]

Immediately flush open eyes with running water
Eye Contact for at least 15 minutes. Obtain medical aid

immediately.[1]

If swallowed, call a poison center or doctor if
) you feel unwell.[1][7] Rinse mouth.[1][7] Do NOT
Ingestion i . ) i
induce vomiting.[2][3] Never give anything by

mouth to an unconscious person.[2]

Spill and Disposal Plan

A clear plan for managing spills and disposing of waste is essential for laboratory safety and
environmental compliance.

Spill Response:

e Minor Spills: For small spills, vacuum or sweep up the material and place it into a suitable,
labeled disposal container.[1][2] Avoid generating dust.[2][6]

o Major Spills: In the event of a large spill, clear the area of personnel and move upwind.[4][6]
Wear appropriate PPE, including respiratory protection.[6] Prevent the spill from entering
drains or waterways.[1][6]

Disposal:
« All waste must be handled in accordance with local, state, and federal regulations.[4]

» Dispose of contents and containers to an approved waste disposal plant.[1][7]
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e One disposal method is to dissolve or mix the material with a combustible solvent and burn it
in a chemical incinerator equipped with an afterburner and scrubber.[5]

Physicochemical Data

Understanding the physical and chemical properties of 1,3,5-Trimethoxybenzene is
fundamental for its safe handling.

Table 3: Physical and Chemical Properties of 1,3,5-Trimethoxybenzene

Property Value

Appearance Off-white to beige crystalline powder[1]
Molecular Formula CoH1203][1]

Molecular Weight 168.19 g/mol [1]

Melting Point 50-55 °C[1]

Boiling Point 255 °CJ[1]

Flash Point 85 °C[1][2]

Relative Density 1.126 g/cm3[1]

Workflow for Handling and Disposal

The following diagram outlines the standard operating procedure for the safe handling and
disposal of 1,3,5-Trimethoxybenzene.
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Caption: Workflow for the safe handling and disposal of 1,3,5-Trimethoxybenzene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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